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Compound of Interest

Compound Name: Silver permanganate

Cat. No.: B1589443 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of silver
permanganate (AgMnO₄) in water and various organic solvents. The information is curated for

professionals in research, scientific, and drug development fields, with a focus on quantitative

data, experimental protocols, and clear visual representations of workflows.

Core Properties of Silver Permanganate
Silver permanganate is an inorganic compound with the chemical formula AgMnO₄. It

presents as a violet to black crystalline solid and is a strong oxidizing agent.[1] Due to its low

solubility in water, it can be synthesized via a precipitation reaction between silver nitrate and

potassium permanganate.[1][2] The molecular weight of silver permanganate is approximately

226.80 g/mol .[3][4][5]

Aqueous Solubility
The solubility of silver permanganate in water is temperature-dependent. It is considered

poorly to moderately soluble, with solubility increasing as the temperature rises.[1][3][4]

Table 1: Quantitative Solubility of Silver Permanganate in Water
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Temperature (°C) Solubility ( g/100 mL) Solubility (g/L)

0 0.55 5.5

25 (Room Temp) 0.9 9.0[3][4][6][7][8]

30 1.69 16.9

Solubility in Organic Solvents
Silver permanganate's interaction with organic solvents is complex and often involves reaction

rather than simple dissolution. Its strong oxidizing nature means it can react with many organic

compounds, particularly those that are easily oxidized.

Table 2: Solubility and Reactivity of Silver Permanganate in Organic Solvents

Solvent Solubility/Reactivity

Acetone Soluble (0.9 g/100 g)[9]

Diethyl Ether Insoluble[1]

Ethanol Decomposed by alcohol[4][10]

Pyridine
Soluble, forming the bis(pyridine)silver(I)

permanganate complex[11]

Acetonitrile

The use of non-aqueous solvents like

acetonitrile can alter the reactivity of the

permanganate ion.[11]

Dimethylformamide (DMF)
The use of non-aqueous solvents like DMF can

alter the reactivity of the permanganate ion.[11]

Experimental Protocol for Determining Solubility
The following is a generalized experimental protocol for determining the solubility of an

inorganic salt like silver permanganate in water as a function of temperature. This method is

based on the principle of creating a saturated solution at a specific temperature and then

determining the concentration of the dissolved salt.
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Materials:

Silver permanganate

Distilled or deionized water

Heating and stirring plate

Temperature probe or thermometer

Volumetric flasks

Pipettes

Filtration apparatus (e.g., Buchner funnel, filter paper)

Analytical balance

Drying oven

Procedure:

Preparation of Saturated Solution:

Add an excess amount of silver permanganate to a known volume of distilled water in a

beaker.

Place the beaker on a heating and stirring plate.

Heat the solution to the desired temperature while stirring continuously to ensure

equilibrium is reached and a saturated solution is formed.

Sample Collection:

Once the desired temperature is stable, allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant (the clear liquid above the solid)

using a pre-heated pipette to prevent premature crystallization.
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Gravimetric Analysis:

Transfer the collected supernatant to a pre-weighed evaporating dish.

Carefully evaporate the solvent (water) in a drying oven at a temperature below the

decomposition temperature of silver permanganate (approximately 160°C[1][11]).

Once the solvent is completely evaporated, allow the dish to cool to room temperature in a

desiccator to prevent moisture absorption.

Weigh the dish containing the dry silver permanganate residue.

Calculation of Solubility:

Calculate the mass of the dissolved silver permanganate by subtracting the initial weight

of the empty evaporating dish from the final weight.

The solubility can then be expressed in grams per 100 mL or other desired units based on

the initial volume of the supernatant collected.

Repeat for Different Temperatures:

Repeat the entire procedure at various temperatures to construct a solubility curve.

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of silver permanganate.
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Experimental Workflow for Solubility Determination

Preparation

Sampling

Analysis

Calculation

Add excess AgMnO4 to known volume of water

Heat and stir to desired temperature

Allow undissolved solid to settle

Withdraw known volume of supernatant

Equilibrium reached

Transfer to pre-weighed evaporating dish

Evaporate solvent in drying oven

Cool in desiccator and weigh residue

Calculate mass of dissolved AgMnO4

Determine solubility in g/100 mL

Click to download full resolution via product page

Caption: Workflow for determining silver permanganate solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1589443?utm_src=pdf-custom-synthesis
https://www.sciencemadness.org/smwiki/index.php/Silver_permanganate
https://en.wikipedia.org/wiki/Silver_permanganate
https://www.smolecule.com/products/s1900465
https://www.drugfuture.com/chemdata/silver-permanganate.html
https://www.laboratorynotes.com/silver-permanganate-agmno4-molecular-weight-calculation/
https://pubchem.ncbi.nlm.nih.gov/compound/Silver-permanganate
https://haz-map.com/Agents/21689
https://www.lookchem.com/casno7783-98-4.html
https://www.sciencemadness.org/smwiki/index.php/Solubility
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB1201486.htm
https://www.benchchem.com/product/b1589443
https://www.benchchem.com/product/b1589443#silver-permanganate-solubility-in-water-and-organic-solvents
https://www.benchchem.com/product/b1589443#silver-permanganate-solubility-in-water-and-organic-solvents
https://www.benchchem.com/product/b1589443#silver-permanganate-solubility-in-water-and-organic-solvents
https://www.benchchem.com/product/b1589443#silver-permanganate-solubility-in-water-and-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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